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Introduction

The disk diffusion assay, also known as the Kirby-Bauer test, is a widely used and standardized

method for determining the susceptibility of bacteria to various antimicrobial agents.[1][2][3]

This method is valued for its simplicity, cost-effectiveness, and ability to test a wide range of

antimicrobials.[1][2] The principle of the disk diffusion assay is based on the diffusion of an

antimicrobial agent from an impregnated paper disk through an agar medium, resulting in a

gradient of the antimicrobial concentration. If the microorganism is susceptible to the

antimicrobial agent, a clear zone of no growth, known as the zone of inhibition, will appear

around the disk. The diameter of this zone is proportional to the susceptibility of the

microorganism to the antimicrobial agent.

Arizonin A1 is a member of the arizonin complex of antibiotics, which has demonstrated in

vitro antimicrobial activity, particularly against pathogenic strains of Gram-positive bacteria.

This application note provides a detailed protocol for assessing the sensitivity of various

bacterial strains to Arizonin A1 using the disk diffusion method, based on established

standards from the Clinical and Laboratory Standards Institute (CLSI) and the European

Committee on Antimicrobial Susceptibility Testing (EUCAST).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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